Cas no 95500-19-9 (Diethyldimethylammonium hydroxide)

Diethyldimethylammonium hydroxide is a quaternary ammonium hydroxide compound commonly used as a base catalyst or etchant in organic synthesis and semiconductor manufacturing. Its key advantages include high alkalinity, thermal stability, and solubility in polar solvents, making it effective for applications requiring strong, non-nucleophilic bases. The compound is particularly valued in microelectronics for its role in anisotropic etching of silicon dioxide. Its structural stability under elevated temperatures ensures consistent performance in high-temperature processes. Additionally, its ionic nature facilitates precise control in chemical reactions, enhancing reproducibility in synthetic and industrial applications. Proper handling is essential due to its corrosive properties.
Diethyldimethylammonium hydroxide structure
95500-19-9 structure
Product Name:Diethyldimethylammonium hydroxide
CAS No:95500-19-9
MF:C6H17NO
MW:119.205281972885
MDL:MFCD01074781
CID:61783
PubChem ID:57649665
Update Time:2025-06-08

Diethyldimethylammonium hydroxide Chemical and Physical Properties

Names and Identifiers

    • Diethyldimethylammonium hydroxide
    • diethyl(dimethyl)azanium,hydroxide
    • DIMETHYLDIETHYLAMMONIUM HYDROXIDE
    • Diaethyl-dimethyl-ammonium,Hydroxid
    • Diethyldimethylammonium hydroxide solution
    • diethyl-dimethyl-ammonium,hydroxide
    • Ethanaminium,N-ethyl-N,N-dimethyl-,hydroxide
    • Ethanaminium, N-ethyl-N,N-dimethyl-, hydroxide (9CI)
    • MDL: MFCD01074781
    • Inchi: 1S/C6H16N.H2O/c1-5-7(3,4)6-2;/h5-6H2,1-4H3;1H2/q+1;/p-1
    • InChI Key: JQDCIBMGKCMHQV-UHFFFAOYSA-M
    • SMILES: [OH-].CC[N+](CC)(C)C

Computed Properties

  • Exact Mass: 119.13100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 42.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.010
  • PSA: 23.06000
  • LogP: 0.92580
  • Color/Form: ~20% in H2O (T)

Diethyldimethylammonium hydroxide Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 3267 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26; S36/37/39; S45
  • FLUKA BRAND F CODES:10-34
  • Hazardous Material Identification: C
  • Risk Phrases:R34

Diethyldimethylammonium hydroxide Customs Data

  • HS CODE:2923900090
  • Customs Data:

    China Customs Code:

    2923900090

    Overview:

    2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Diethyldimethylammonium hydroxide Pricemore >>

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Diethyldimethylammonium hydroxide Production Method

Production Method 1

Reaction Conditions
Reference
Syntheses and applications of ionic liquids as solvents and reactants: natural substances dissolution, esterification & ionic tagging
Zhao, Bin, 2013, , ,

Production Method 2

Reaction Conditions
1.1 Solvents: Ethyl acetate ;  rt; overnight, rt
Reference
Layered silicates for precursors of CDO-type high-silica zeolites, method for manufacture of the silicates and the zeolites, the zeolites, and heat-resistant zeolites
, Japan, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Ammonium hydroxide
Reference
MOFs material controllably synthesized by microemulsion method and preparation method thereof
, China, , ,

Diethyldimethylammonium hydroxide Raw materials

Diethyldimethylammonium hydroxide Preparation Products

Diethyldimethylammonium hydroxide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:95500-19-9)Diethyldimethylammonium hydroxide
Order Number:A959206
Stock Status:in Stock
Quantity:50ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:09
Price ($):207.0
Email:sales@amadischem.com

Additional information on Diethyldimethylammonium hydroxide

Diethyldimethylammonium Hydroxide (CAS No. 95500-19-9): An Overview of Its Properties, Applications, and Recent Research

Diethyldimethylammonium hydroxide (CAS No. 95500-19-9) is a quaternary ammonium compound that has gained significant attention in various scientific and industrial applications due to its unique properties and versatility. This compound is characterized by its strong basicity and excellent solubility in water, making it a valuable reagent in chemical synthesis, catalysis, and other advanced applications.

The structure of diethyldimethylammonium hydroxide consists of a positively charged quaternary ammonium ion (N(CH3)2(C2H5)2+) and a hydroxide ion (OH-). The quaternary ammonium group imparts the compound with its strong basic properties, while the hydroxide ion enhances its solubility in polar solvents. This combination makes it an effective base for a variety of chemical reactions, particularly those involving proton transfer or nucleophilic substitution.

In the field of chemical synthesis, diethyldimethylammonium hydroxide has been widely used as a base catalyst. Recent studies have highlighted its effectiveness in promoting the formation of carbon-carbon bonds through various mechanisms, including the Michael addition and the aldol condensation. For instance, a study published in the Journal of Organic Chemistry demonstrated that diethyldimethylammonium hydroxide can significantly enhance the yield and selectivity of these reactions, making it a preferred choice for synthetic chemists.

Beyond its role in chemical synthesis, diethyldimethylammonium hydroxide has also found applications in catalysis. Its strong basicity and high solubility make it an excellent catalyst for acid-catalyzed reactions, such as esterification and transesterification. A recent paper in Catalysis Today reported that diethyldimethylammonium hydroxide can effectively catalyze the transesterification of vegetable oils to produce biodiesel, offering a more sustainable and environmentally friendly alternative to traditional catalysts.

In the realm of pharmaceuticals, diethyldimethylammonium hydroxide has shown promise as a component in drug delivery systems. Its ability to form stable complexes with various organic molecules makes it useful for enhancing the solubility and bioavailability of poorly soluble drugs. A study published in the International Journal of Pharmaceutics demonstrated that diethyldimethylammonium hydroxide-based formulations can significantly improve the therapeutic efficacy of certain drugs by facilitating their absorption and distribution within the body.

The environmental impact of diethyldimethylammonium hydroxide is another area of active research. While quaternary ammonium compounds are generally considered to be biodegradable, their environmental fate and potential effects on aquatic ecosystems are still being studied. Recent studies have shown that diethyldimethylammonium hydroxide can be effectively degraded by microorganisms under aerobic conditions, reducing its potential for long-term environmental accumulation.

In conclusion, diethyldimethylammonium hydroxide (CAS No. 95500-19-9) is a versatile compound with a wide range of applications in chemical synthesis, catalysis, pharmaceuticals, and environmental science. Its unique properties make it an invaluable tool for researchers and industrial chemists alike. As ongoing research continues to uncover new uses and optimize existing applications, the importance of this compound is likely to grow even further.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:95500-19-9)Diethyldimethylammonium hydroxide
A959206
Purity:99%
Quantity:50ml
Price ($):207.0
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